Cas no 1806727-99-0 (5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806727-99-0
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4835356
• Update Time: 2025-10-28

5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-6-5(13)4(2-9)3-14-7(6)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： LWFIKCFXLZXESS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=NC=C1CCl)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806727-99-0) and Its Applications in Modern Chemical Biology

5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, identified by the CAS number 1806727-99-0, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug discovery. The unique structural features of 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, including the presence of a chloromethyl group, an iodo substituent, a methoxy group, and a trifluoromethoxy group, contribute to its remarkable reactivity and make it a valuable intermediate in synthetic chemistry.

The chloromethyl functionality serves as a reactive handle for further derivatization, enabling the formation of carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. This property is particularly useful in the construction of complex molecular architectures, such as those found in small-molecule inhibitors targeting therapeutic pathways. The iodo substituent, on the other hand, can be employed in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in the synthesis of biaryl compounds prevalent in many drug candidates.

The methoxy and trifluoromethoxy groups introduce both electronic and steric effects into the molecule. The electron-withdrawing nature of the trifluoromethoxy group can modulate the reactivity of adjacent functional groups, while the bulkier methoxy group can influence conformational preferences and binding interactions with biological targets. These features make 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine an attractive scaffold for designing molecules with tailored properties.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of multiple fluorine atoms in this compound not only enhances its lipophilicity but also contributes to its resistance to enzymatic degradation, making it an excellent candidate for drug candidates intended for oral administration. Furthermore, fluorine atoms can influence binding affinity and selectivity by modulating electronic distributions and steric interactions at the binding site.

One of the most compelling applications of 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine is in the field of kinase inhibition. Kinases are a major class of enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Researchers have leveraged the reactivity of this compound to develop novel kinase inhibitors by incorporating it into heterocyclic scaffolds that mimic natural substrates or allosteric sites on kinases. The combination of electronic and steric effects provided by its substituents allows for precise tuning of inhibitor potency and selectivity.

Recent studies have highlighted the utility of this compound in the synthesis of antiviral agents. The structural motif present in 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine has been shown to interact with viral proteases and polymerases, inhibiting their activity and thereby preventing viral replication. For instance, derivatives of this compound have been explored as inhibitors of HIV protease, where the chloromethyl group facilitates covalent bonding with key residues in the enzyme active site. Such findings underscore the potential of this scaffold in developing next-generation antiviral therapeutics.

The role of this compound extends beyond pharmaceutical applications into materials science. Fluorinated pyridines are known to exhibit unique electronic properties, making them suitable for use in organic semiconductors and liquid crystal displays (LCDs). The electron-withdrawing nature of fluorine atoms enhances charge transport properties, while steric effects introduced by bulky substituents can influence molecular packing and crystallinity. Consequently, derivatives of 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine have been investigated as components in optoelectronic devices.

In conclusion, 5-(Chloromethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806727-99-0) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features enable diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in scientific innovation.